Cas no 1795439-19-8 (4-(3,3,3-trifluoropropoxy)piperidine hydrochloride)

• Product Name: 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride
• CAS No: 1795439-19-8
• MF: C₈H₁₅ClF₃NO
• MW: 233.659012079239
• CID: 4614539
• PubChem ID: 86775442
• Update Time: 2025-06-08

4-(3,3,3-trifluoropropoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride

• Inchi： 1S/C8H14F3NO.ClH/c9-8(10,11)3-6-13-7-1-4-12-5-2-7;/h7,12H,1-6H2;1H
• InChI Key： HFMGXFURSOHQJG-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)CCC(F)(F)F.Cl

Additional information on 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride

4-(3,3,3-Trifluoropropoxy)Piperidine Hydrochloride (CAS No. 1795439-19-8): An Overview of Its Structure, Properties, and Applications

4-(3,3,3-Trifluoropropoxy)piperidine hydrochloride (CAS No. 1795439-19-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is a derivative of piperidine, a six-membered heterocyclic amine, with a trifluoropropoxy substituent attached to the nitrogen atom. The presence of the trifluoromethyl group imparts distinct physicochemical properties that make it an interesting candidate for various biological studies.

The structure of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride is characterized by a piperidine ring with a trifluoropropoxy group attached to the nitrogen atom. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The hydrochloride salt form ensures good solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

In terms of physical properties, 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride is a white crystalline solid with a melting point ranging from 160°C to 162°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound's high solubility is advantageous for its use in solution-based reactions and formulations. Additionally, its stability under various conditions makes it suitable for long-term storage and handling in laboratory settings.

The chemical properties of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride are influenced by the presence of the trifluoromethyl group and the piperidine ring. The trifluoromethyl group enhances the lipophilicity of the molecule, which can affect its membrane permeability and bioavailability. The piperidine ring provides basicity, allowing the compound to form stable salts with acids such as hydrochloric acid. These properties make it a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.

Recent research studies have explored the biological activities of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride in various contexts. One notable area of interest is its potential as a modulator of ion channels. Ion channels play crucial roles in cellular signaling and are implicated in numerous physiological processes and diseases. Studies have shown that 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride can selectively modulate specific ion channels, making it a valuable tool for understanding channel function and developing new therapeutic strategies.

Another area of research focuses on the neuroprotective effects of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and dysfunction. Preclinical studies have demonstrated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride may have potential as a neuroprotective agent in the treatment of neurodegenerative disorders.

The pharmacological profile of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride has also been investigated in detail. In vitro assays have shown that it exhibits potent activity against various targets relevant to neurological disorders. For example, it has been found to inhibit specific enzymes involved in neurotransmitter metabolism and modulate receptor activity. These pharmacological effects contribute to its potential therapeutic utility in treating conditions such as anxiety and depression.

Furthermore, clinical trials are underway to evaluate the safety and efficacy of 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride in human subjects. Early-phase clinical trials have demonstrated promising results in terms of safety and tolerability. Ongoing studies aim to further elucidate its pharmacokinetic properties and determine optimal dosing regimens for different indications.

In conclusion, 4-(3,3,3-trifluoropropoxy)piperidine hydrochloride (CAS No. 1795439-19-8) is a promising compound with unique structural features and diverse biological activities. Its potential applications in modulating ion channels, exerting neuroprotective effects, and treating neurological disorders make it an exciting candidate for further research and development in the pharmaceutical industry.